(2R,3E)-4-phenylbut-3-en-2-ol
Overview
Description
(2R,3E)-4-phenylbut-3-en-2-ol, also known as (E)-4-phenylbut-2-en-3-ol, is an important organic compound with a wide range of scientific research applications. It belongs to the class of compounds known as enols, which are derivatives of ketones that contain a hydroxyl group linked to a carbon atom in the α-position. The compound is a colorless liquid at room temperature with a molecular weight of 150.2 g/mol and a boiling point of 175 °C. It is soluble in most organic solvents, such as ethanol, and is insoluble in water.
Scientific Research Applications
(2R,3E)-4-phenylbut-3-en-2-ol has a wide range of scientific research applications. It has been used as a starting material for the synthesis of various compounds, such as phenylpropionic acid and phenylpropionate esters. It has also been used in the synthesis of biologically active compounds, such as antifungal agents, anti-inflammatory agents, and anticonvulsants. In addition, it has been used as a reagent in the synthesis of various heterocyclic compounds, such as thiophenes and oxazoles. Finally, it has been used in the synthesis of pharmaceuticals, such as antihypertensive agents and anticoagulants.
Mechanism of Action
The mechanism of action of (2R,3E)-4-phenylbut-3-en-2-ol is not well understood. However, it is believed to interact with various biological targets, such as enzymes, receptors, and transporters. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2, which is involved in the synthesis of pro-inflammatory mediators. It has also been shown to interact with receptors, such as the GABA-A receptor, which is involved in the regulation of neuronal excitability. Finally, it has been shown to interact with transporters, such as the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2, which is involved in the synthesis of pro-inflammatory mediators. It has also been shown to interact with receptors, such as the GABA-A receptor, which is involved in the regulation of neuronal excitability. In addition, it has been shown to interact with transporters, such as the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. Finally, it has been shown to have anti-inflammatory, anticonvulsant, and antihypertensive effects.
Advantages and Limitations for Lab Experiments
The use of (2R,3E)-4-phenylbut-3-en-2-ol in laboratory experiments has several advantages. It is a readily available compound, and its synthesis is relatively simple. In addition, it is soluble in most organic solvents, such as ethanol, and is insoluble in water. However, it also has some limitations. It is a volatile compound, and its boiling point is relatively low, so it must be handled with care. In addition, it is a reactive compound, so it must be stored in a cool, dry place.
Future Directions
There are a number of potential future directions for research involving (2R,3E)-4-phenylbut-3-en-2-ol. Further research could be conducted to better understand the biochemical and physiological effects of the compound. In addition, further research could be conducted to explore the potential therapeutic applications of the compound. Finally, further research could be conducted to develop more efficient and effective methods for the synthesis of the compound.
Synthesis Methods
The synthesis of (2R,3E)-4-phenylbut-3-en-2-ol can be achieved through a variety of methods, including the condensation of phenylacetaldehyde and propionic acid, the reaction of phenylacetic acid and ethylmagnesium bromide, and the reaction of phenylacetic acid and sodium ethoxide. In the condensation method, phenylacetaldehyde and propionic acid are reacted in the presence of an acid catalyst, such as sulfuric acid, to form this compound. In the reaction of phenylacetic acid and ethylmagnesium bromide, phenylacetic acid is reacted with ethylmagnesium bromide in the presence of an acid catalyst, such as sulfuric acid, to form this compound. Finally, in the reaction of phenylacetic acid and sodium ethoxide, phenylacetic acid is reacted with sodium ethoxide in the presence of an acid catalyst, such as sulfuric acid, to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R,3E)-4-phenylbut-3-en-2-ol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "Benzaldehyde", "Acetone", "Methylmagnesium bromide", "Ethylmagnesium bromide", "2-bromo-4-phenylbut-3-en-2-ol" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and acetone to form dibenzylideneacetone (DBA) using a base catalyst such as potassium hydroxide.", "Step 2: Addition of methylmagnesium bromide to DBA to form a tertiary alcohol intermediate.", "Step 3: Conversion of the tertiary alcohol intermediate to the corresponding ketone using acidic workup.", "Step 4: Addition of ethylmagnesium bromide to the ketone to form a tertiary alcohol intermediate.", "Step 5: Conversion of the tertiary alcohol intermediate to the desired product, (2R,3E)-4-phenylbut-3-en-2-ol, using acidic workup and purification." ] } | |
CAS RN |
62413-47-2 |
Molecular Formula |
C10H12O |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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